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Compound of Interest

Compound Name:
3-Butoxy-2,6-

difluorobenzaldehyde

CAS No.: 1706461-13-3

Cat. No.: B1447020

Get Quote

Executive Summary & Compound Profile
3-Butoxy-2,6-difluorobenzaldehyde (CAS: 1706461-13-3) is a specialized fluorinated

intermediate used primarily in the synthesis of agrochemicals and pharmaceutical scaffolds.

Structurally, it combines a reactive benzaldehyde core with a lipophilic butoxy tail and electron-

withdrawing fluorine atoms.

Critical Handling Note: While specific experimental toxicity data for this exact derivative is

limited, its structural analog 2,6-difluorobenzaldehyde is classified by major vendors (e.g.,

Sigma-Aldrich) as Skin Corrosive (Category 1C) and a Combustible Liquid [1]. Therefore, this

protocol adopts a conservative safety posture, treating the compound as a potential corrosive

and severe respiratory irritant.
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Property Value / Estimate Operational Implication

CAS Number 1706461-13-3
Unique identifier for

inventory/waste.[1]

Physical State Liquid or Low-Melting Solid
May require warming to room

temp for dispensing.

Storage
2–8°C, Inert Atmosphere

(Ar/N₂)

Air Sensitive. Aldehydes

oxidize to carboxylic acids.

Predicted Flash Point > 80°C (based on analogs)
Combustible.[2][3] Keep away

from heat/open flames.

Solubility DCM, THF, Ethyl Acetate
Soluble in organic solvents;

immiscible in water.

Risk Assessment & Hazard Identification
We utilize the "Analogous Hazard Principle" (AHP). In the absence of a compound-specific

SDS, we default to the hazards of the parent scaffold (2,6-difluorobenzaldehyde).

Primary Hazard (H314/H315): Potential Skin Corrosion/Irritation. Fluorinated aldehydes can

cause severe burns or dermatitis upon prolonged contact.

Secondary Hazard (H319): Serious Eye Damage.[4][5][6][7] Vapors are lachrymatory.

Respiratory Hazard (H335): Inhalation of mist/vapors causes respiratory tract irritation.[4][6]

[7]

Reactivity: Incompatible with strong oxidizing agents and strong bases.[8]

Personal Protective Equipment (PPE) Matrix
This matrix defines the minimum requirements for handling >100 mg quantities.
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Body Area PPE Requirement Technical Justification

Hand Protection

Double Gloving StrategyInner:

Nitrile (4 mil)Outer: Nitrile

(extended cuff, 5-8 mil)

Fluorinated aromatics can

permeate standard latex.

Double nitrile provides >480

min breakthrough protection.

Eye/Face

Chemical Splash

Goggles(Face Shield required

if pouring >100 mL)

Standard safety glasses do not

seal against vapors. Goggles

prevent lachrymatory

exposure.

Respiratory

Fume Hood (Face Velocity >

100 fpm)Respirator (ABEK

Filter) only if hood unavailable

Engineering controls are

primary. The compound is

volatile and irritating.

Body

Lab Coat (100% Cotton or

Nomex)+ Chemical Resistant

Apron

Synthetic blends can melt into

skin if a fire occurs. Apron

protects against splashes.

Operational Handling Protocol
This workflow is designed to maintain compound purity (preventing oxidation) while maximizing

operator safety.

Diagram 1: Safe Handling Workflow
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Caption: Operational workflow emphasizing moisture control and inert gas purging to prevent

aldehyde oxidation.

Detailed Steps:
Thermal Equilibration: Remove the container from the refrigerator (2-8°C) and let it warm to

room temperature before opening.

Why? Opening a cold bottle introduces atmospheric moisture, which condenses and

accelerates degradation.

Inert Transfer:

Place the bottle in a fume hood.

If liquid: Use a glass syringe with a long needle to withdraw the reagent. Avoid pouring to

minimize vapor generation.

If solid/slush: Use a disposable spatula.

Reaction Setup: Add the reagent directly to the reaction solvent. Do not weigh into a

weighing boat and leave it exposed; weigh by difference or directly into a tared flask.

Resealing:Mandatory Step. Flush the headspace of the storage bottle with a gentle stream of

Argon or Nitrogen for 10-15 seconds before replacing the cap. Wrap with Parafilm.

Emergency Response & Spill Management
Diagram 2: Spill Response Decision Tree
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Spill Detected

Volume > 10 mL?
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EVACUATE LAB
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Click to download full resolution via product page

Caption: Decision logic for spill containment. Note that spills outside the hood require

evacuation due to respiratory irritation risks.

Specific Spill Procedures
Skin Contact: Immediately wash with soap and water for 15 minutes.[5] Do not use organic

solvents (ethanol/acetone) as they may increase skin absorption.

Eye Contact: Flush with water for 15 minutes.[5][6] Seek medical attention immediately—

fluorinated compounds can cause delayed corneal damage.

Spill Cleanup:

Don full PPE (Goggles, Double Gloves, Lab Coat).
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Cover spill with vermiculite or sand.[2] Do not use combustible materials like paper towels

for large spills.

Scoop into a sealable waste container.

Wipe surface with a dilute detergent solution.

Waste Disposal Strategy
Compliance with EPA (RCRA) and local regulations is mandatory.

Waste Stream: Halogenated Organic Waste.

Labeling: Must be clearly labeled "Contains Fluorinated Aldehydes - Potential Irritant."

Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) or strong bases

(e.g., Sodium Hydroxide) in the waste container to prevent exothermic runaway.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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